Cas no 2202375-70-8 (N-Methyl-1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-4-piperidinecarboxamide)

• Product Name: N-Methyl-1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-4-piperidinecarboxamide
• CAS No: 2202375-70-8
• MF: C₂₂H₂₉N₃O₃
• MW: 383.4839656353
• CID: 5410562
• PubChem ID: 145898338
• Update Time: 2025-10-28

N-Methyl-1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2202375-70-8
• Z2495624560
• N-methyl-1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidine-4-carboxamide
• EN300-26580033
• N-Methyl-1-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)piperidine-4-carboxamide
• N-Methyl-1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-4-piperidinecarboxamide

• Inchi： 1S/C22H29N3O3/c1-3-19(26)24-15-11-22(12-16-24,18-7-5-4-6-8-18)21(28)25-13-9-17(10-14-25)20(27)23-2/h3-8,17H,1,9-16H2,2H3,(H,23,27)
• InChI Key： NPRWNASPJROKDW-UHFFFAOYSA-N
• SMILES： N1(C(C2(C3=CC=CC=C3)CCN(C(=O)C=C)CC2)=O)CCC(C(NC)=O)CC1

Computed Properties

• Exact Mass: 383.22089180g/mol
• Monoisotopic Mass: 383.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 673.2±55.0 °C(Predicted)
• pka: 15.90±0.20(Predicted)

Additional information on N-Methyl-1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-4-piperidinecarboxamide

Professional Introduction to N-Methyl-1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-4-piperidinecarboxamide (CAS No. 2202375-70-8)

N-Methyl-1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-4-piperidinecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2202375-70-8, represents a novel class of molecules with potential applications in the treatment of various diseases. Its complex structure, featuring multiple functional groups, makes it a subject of intense interest for researchers exploring new therapeutic avenues.

The molecular structure of N-Methyl-1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-4-piperidinecarboxamide is characterized by its intricate arrangement of atoms and bonds. The presence of a N-methyl group, a carbonyl group, and a piperidine ring system contributes to its unique chemical properties. These structural features not only influence its reactivity but also play a crucial role in determining its biological activity. The compound's ability to interact with biological targets is a key factor in its potential as a pharmacological agent.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. N-Methyl-1-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-4-piperidinecarboxamide has emerged as a promising candidate in this context. Its structural motifs are reminiscent of known bioactive compounds, suggesting that it may possess similar therapeutic effects. Preliminary studies have indicated that this compound exhibits interesting pharmacological properties, making it an attractive subject for further investigation.

The synthesis of N-Methyl-1-[[1-(1-oکسو۲ propen -۱ -یل)-۴ فنیل۴ پیپریدینیل] کاربونیل]-۴ پیپریدین کاربونامید is a challenging task due to the complexity of its molecular framework. However, advances in synthetic chemistry have made it possible to access such intricate structures with increasing efficiency. The use of modern techniques such as transition metal catalysis and asymmetric synthesis has enabled researchers to construct the desired molecule with high precision. These methodologies not only facilitate the preparation of the compound but also allow for modifications that can enhance its biological activity.

One of the most compelling aspects of N-Methyl-1-[[(۱-(۱ اکسو۲ propen -۱ -یل)-۴ فنیل۴ پیپریدینیل) کاربونیل]-۴ پیپریدین کاربونامید is its potential as a scaffold for drug discovery. By leveraging its structural features, researchers can design derivatives that exhibit improved pharmacokinetic properties or target specific biological pathways more effectively. This approach aligns with the growing trend in medicinal chemistry towards rational drug design, where compounds are tailored to meet specific therapeutic requirements.

Recent studies have highlighted the importance of understanding the molecular interactions between N-Methyl-[[(۱-(۱ اکسو۲ propen -۱ -یل)-۴ فنیل۴ پیپریدینیل) کاربونیل]-۴ پیپریدین کاربونامید and biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating these interactions at an atomic level. Such detailed structural information is crucial for designing molecules that can bind tightly to their targets and exhibit high affinity. Additionally, computational methods such as molecular dynamics simulations have been employed to predict the behavior of this compound within biological systems.

The pharmacological profile of N-Methyl-[[(۱-(۱ اکسو۲ propen -۱ -یل)-۴ فنیل۴ پیپریدینیل) کاربونیل]-۴ پیپریدین کاربونامید is still under investigation, but initial findings are promising. In vitro assays have demonstrated that this compound can modulate key signaling pathways involved in disease progression. For instance, it has shown potential in inhibiting enzymes that are overexpressed in cancer cells, thereby suppressing tumor growth. Furthermore, its ability to interact with receptors associated with inflammation suggests that it may have therapeutic benefits in conditions such as rheumatoid arthritis.

The development of novel drugs is often hampered by issues related to bioavailability and toxicity. However, N-Methyl-[[(۱-(۱ اکسو۲ propen -۱ -یل)-۴ فنیل۴ پیپریدینیل) کاربونیل]-۴ پیپریدین کاربونامید has shown encouraging results in preclinical studies regarding these aspects. By optimizing its chemical structure, researchers aim to enhance its solubility and reduce potential side effects. This involves careful consideration of factors such as metabolic stability and interaction with cytochrome P450 enzymes, which are critical for drug safety.

The future prospects for N-Methyl-[[(۱-(۱ اکسو۲ propen -۱ -یل)-۴ فنیل۴ پیپерیدینیل) کاربونیل]-۴ پیپریدین کاربونامید are bright, given the ongoing advancements in pharmaceutical research and technology. As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies. This compound represents an exciting opportunity to contribute to this progress by serving as a foundation for new drug candidates.

In conclusion, N-Methyl-[[(۱-(۱ اکسو۲ propen -۱ -یل)-۴ فنیل۴ پیپریدینیل) کاربونیل]-۴ پیپریدین کاربونامید (CAS No. 2202375-70) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical applications. Its unique properties make it an attractive candidate for further research and development, particularly in the areas of oncology and inflammation management. As scientific knowledge continues to expand and new technologies emerge, this compound is poised to play a vital role in shaping the future of medicine.